N-{[(1R,2S,6R,7S)-3,5-dioxo-4,10-dioxatricyclo[5.2.1.0^{2,6}]dec-8-en-1-yl]methyl}-4-methylbenzene-1-sulfonamide

• IUPAC Name: N-[[(1R,2S,6R,7S)-3,5-dioxo-4,10-dioxatricyclo[5.2.1.02,6]dec-8-en-1-yl]methyl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C16H15NO6S/c1-9-2-4-10(5-3-9)24(20,21)17-8-16-7-6-11(23-16)12-13(16)15(19)22-14(12)18/h2-7,11-13,17H,8H2,1H3/t11-,12-,13+,16-/m0/s1
• InChI Key: HMJMLQYLJOZVAQ-JFILPPLUSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCC23C=CC(O2)C4C3C(=O)OC4=O
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC[C@]23C=C[C@H](O2)[C@H]4[C@@H]3C(=O)OC4=O
• Molecular Formula: C16H15NO6S
• Molecular Weight: 349.4 g/mol

Description

“N-{[(1R,2S,6R,7S)-3,5-Dioxo-4,10-dioxatricyclo[5.2.1.0 2,6]dec-8-en-1-yl]methyl}-4-methylbenzene-1-sulfonamide” is a complex organic compound. Its molecular formula is C16H13NO5 and it has an average mass of 299.278 Da.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. It includes a tricyclic system with two oxygen atoms and a sulfonamide group attached to a methylbenzene ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a high molecular weight and complex structure. The compound has a high number of hydrogen bond acceptors (4) and no hydrogen bond donors.

Scientific Research Applications

Synthesis and Structural Analysis

One area of research focuses on the synthesis of various derivatives of tricyclic and bicyclic compounds, including those similar to the compound . For instance, a study by Struga et al. (2007) presents the synthesis and pharmacological activity evaluation of urea and thiourea derivatives of tricyclic dione compounds, offering insights into their potential CNS effects and antimicrobial activities Struga et al., 2007. Similarly, research by Kiefer et al. (2009) discusses the crystal structures of cyclic arenesulfonamide hydrochloride salts, highlighting their significance in receptor recognition due to their enantiomeric purity Kiefer et al., 2009.

Biological Activities

Several studies have explored the enzyme inhibitory and antimicrobial properties of sulfonamide derivatives. Abbasi et al. (2019) investigated new sulfonamides with benzodioxane and acetamide moieties for their α-glucosidase and acetylcholinesterase inhibitory activities, reflecting the potential therapeutic applications of these compounds Abbasi et al., 2019. Another study by Abbasi et al. (2016) focused on the antibacterial potential of N-substituted sulfonamides bearing a benzodioxane moiety, showing potent therapeutic potential against various bacterial strains Abbasi et al., 2016.

Electronic and Conformational Properties

Research also delves into the electronic and conformational properties of sulfonamide derivatives. A study by Mahmood et al. (2016) combined experimental and quantum chemical approaches to investigate two sulfonamides derivatives, providing insight into their structural, spectroscopic, and electronic characteristics Mahmood et al., 2016.

Future Directions

This compound and related compounds could be used as precursors for creating optically active polymers due to their symmetrical structure. This suggests potential applications in the field of polymer chemistry.